Cas no 28750-52-9 (Lanierone)

• Product Name: Lanierone
• CAS No: 28750-52-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 273810
• PubChem ID: 642486
• Update Time: 2025-04-19

Lanierone Chemical and Physical Properties

Names and Identifiers

• Lanierone
• 2-Hydroxy-4,4,6-trimethyl-2,5-cyclohexadienone
• 2-Hydroxy-4,4,6-trimethylcyclohexa-2,5-dien-1-one
• 4,4,6-Trimethyl-2-hydroxycyclohexa-2,5-diene-1-one
• 2,5-Cyclohexadien-1-one, 2-hydroxy-4,4,6-trimethyl-
• SCHEMBL1301789
• DTXSID201031959
• 2-hydroxy-4,4,6-trimethyl-2,5-cyclohexadien-1-one
• GKOBUKITZSFCJC-UHFFFAOYSA-N
• 28750-52-9
• 2-Hydroxy-4,4,6-trimethylcyclohexa-2,5-dienone
• Q19597672
• InChI=1/C9H12O2/c1-6-4-9(2,3)5-7(10)8(6)11/h4-5,10H,1-3H

• Inchi： 1S/C9H12O2/c1-6-4-9(2,3)5-7(10)8(6)11/h4-5,10H,1-3H3
• InChI Key： GKOBUKITZSFCJC-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=CC(C)(C)C=1)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones